Cas no 5768-10-5 (1,4-Bis(1-hydroxycyclohexyl)-1,3-butadiyne)

• Product Name: 1,4-Bis(1-hydroxycyclohexyl)-1,3-butadiyne
• CAS No: 5768-10-5
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• MDL: MFCD00021401
• CID: 85439
• PubChem ID: 79835
• Update Time: 2025-04-18

1,4-Bis(1-hydroxycyclohexyl)-1,3-butadiyne Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(1-hydroxycyclohexyl)-1,3-butadiyne
• 1,1'-Butadiynylenedicyclohexanol
• Cyclohexanol,1,1'-butadiynylenedi
• FT-0606776
• SR-01000195404-1
• SCHEMBL6740183
• Cyclohehanol, 1,1'-(1,3-butadiyne-1,4-diyl)bis
• AB00073740-01
• NSC 407601
• HMS1577I20
• Cyclohexanol,1'-(1,3-butadiyne-1,4-diyl)bis-
• H52T9NIS3Q
• Cyclohexanol, 1,1'-butadiynylenedi-
• CS-0453797
• 1,1'-(buta-1,3-diyne-1,4-diyl)dicyclohexanol
• 4-06-00-06483 (Beilstein Handbook Reference)
• di(1-hydroxycyclo-hexyl)buta-1,3-diyne
• 1-[4-(1-hydroxycyclohexyl)buta-1,3-diynyl]cyclohexan-1-ol
• BRN 1246867
• Cambridge id 5106496
• KJOFBMLTQUHDCL-UHFFFAOYSA-N
• Cyclohexanol,1'-butadiynylenedi-
• 1,1'-(Buta-1,3-diyne-1,4-diyl)bis(cyclohexan-1-ol)
• CBDivE_011965
• 1,1'-(1,3-BUTADIYNE-1,4-DIYL)BIS(CYCLOHEXANOL)
• Bis(1-hydroxycyclohexyl)butadiyne
• WLN: L6TJ AQ A1UU2UU1- AL6TJ AQ
• 5768-10-5
• 1,4-BIS(HYDROXYCYCLOHEXYL)BUTADIYNE
• 1,3-Butadiyne, 1,4-bis(1-hydroxycyclohexyl)-
• Cyclohexanol, 1,1'-(1,3-butadiyne-1,4-diyl)bis-
• UNII-H52T9NIS3Q
• CCG-2054
• SR-01000195404
• DTXSID80206381
• 1,4-Bis(1'-hydroxycyclohexyl)-1,3-butadiyne
• NSC-407601
• NSC407601
• MFCD00021401

• MDL： MFCD00021401
• Inchi： 1S/C16H22O2/c17-15(9-3-1-4-10-15)13-7-8-14-16(18)11-5-2-6-12-16/h17-18H,1-6,9-12H2
• InChI Key： KJOFBMLTQUHDCL-UHFFFAOYSA-N
• SMILES： OC1(C#CC#CC2(CCCCC2)O)CCCCC1
• BRN： 1246867

Computed Properties

• Exact Mass: 246.16200
• Monoisotopic Mass: 246.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.17
• Melting Point: 174-175°C
• Boiling Point: 420.8°C at 760 mmHg
• Flash Point: 208.3°C
• Refractive Index: 1.623
• PSA: 40.46000
• LogP: 2.38360
• Solubility: Not determined

1,4-Bis(1-hydroxycyclohexyl)-1,3-butadiyne Security Information

• Safety Instruction： S22-S24/25
• RTECS：GV8650000
• Safety Term：S22;S24/25